4-Methyl-2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H11NO2S/c1-7-4-3-5-9(6-7)11-13-8(2)10(16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key: WUHDNJIZCWCGSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(S2)C(=O)O)C
• Molecular Formula: C12H11NO2S
• DSSTOX Substance ID: DTXSID701214209
• Molecular Weight: 233.29 g/mol
• CAS RN: 54001-14-8

Description

4-Methyl-2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid (4M2MPCA) is a synthetic organic compound that is used in a variety of scientific research and laboratory experiments. It is a white solid with a melting point of 123-125°C and a boiling point of 230-232°C. 4M2MPCA is an important chemical intermediate and is used in the synthesis of various compounds. It is also used in the production of pharmaceuticals, agrochemicals, and other chemical products.

Scientific Research Applications

• Synthesis of Heterocyclic γ-Amino Acids : 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), a class of constrained heterocyclic γ-amino acids built around a thiazole ring, have been synthesized for mimicking secondary structures of proteins like helices, β-sheets, turns, and β-hairpins. This research provides a versatile method for introducing various lateral chains on the γ-carbon atom or the thiazole core of the γ-amino acids (Mathieu et al., 2015).

• Chemical Transformations of Thiazole Derivatives : Studies have demonstrated the transformation of thiazole derivatives into different chemical structures, indicating their potential in synthetic organic chemistry. For instance, the reaction of N-[1-(N, N-dimethylthiocarbamoyl)-1-methyl-3-butenyl]benzamid with HCl or TsOH results in a mixture of 4-allyl-4-methyl-2-phenyl-1,3-thiazol-5(4H)-one and other compounds (Jenny & Heimgartner, 1989).

• Development of Antibacterial Agents : The synthesis of 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives has been explored, highlighting their potential in developing new antibacterial agents. These compounds were created from the reaction of various aromatic aldehydes with dichloroacetic acid and thiourea (Al Dulaimy et al., 2017).

• Pharmacological Properties : Research into the pharmacological properties of thiazole compounds, including 4-methyl-thiazole-5-carboxylic acid derivatives, has been conducted, revealing properties like spasmolytic and CNS stimulant effects. This suggests the potential of these compounds in various medical applications (Chance et al., 1946).

• Structural Analysis in Crystallography : The compound has been used in crystallography to study molecular structures and interactions. For example, the structure of febuxostat, which contains a thiazole ring, was analyzed, revealing hydrogen bond interactions and π–π stacking in its crystal form (Wu et al., 2015).